Individual animals should adjust diets according to food availability. We used DNA metabarcoding to construct individual-level dietary timeseries for elephants from two family groups in Kenya varying in habitat use, social position and reproductive status. We detected at least 367 dietary plant taxa, with up to 137 unique plant sequences in one fecal sample. Results matched well-established trends: elephants tended to eat more grass when it rained and other plants when dry. Nested within these switches from 'grazing' to 'browsing' strategies, dietary DNA revealed seasonal shifts in food richness, composition and overlap between individuals. Elephants of both families converged on relatively cohesive diets in dry seasons but varied in their maintenance of cohesion during wet seasons. Dietary cohesion throughout the timeseries of the subdominant 'Artists' family was stronger and more consistently positive compared to the dominant 'Royals' family. The greater degree of individuality within the dominant family's timeseries could reflect more divergent nutritional requirements associated with calf dependency and/or priority access to preferred habitats. Whereas theory predicts that individuals should specialize on different foods under resource scarcity, our data suggest family bonds may promote cohesion and foster the emergence of diverse feeding cultures reflecting links between social behaviour and nutrition.

A typical consequence of breeding animal species for domestication is a reduction in relative brain size. When domesticated animals escape from captivity and establish feral populations, the larger brain of the wild phenotype is usually not regained. In the American mink (Neovison vison), we found an exception to this rule. We confirmed the previously described reduction in relative braincase size and volume compared to their wild North American ancestors in mink bred for their fur in Poland, in a dataset of 292 skulls. We then also found a significant regrowth of these measures in well-established feral populations in Poland. Closely related, small mustelids are known for seasonal reversible changes in skull and brain size. It seems that these small mustelids are able to regain the brain size, which is adaptive for living in the wild, and flexibly respond to selection accordingly.

The extent to which animal societies exhibit social conformity as opposed to behavioural diversity is commonly attributed to adaptive learning strategies. Less attention is given to the possibility that the relative difficulty of learning a task socially as opposed to individually can be critical for social learning dynamics. Here we show that by raising initial task difficulty, house sparrows previously shown to exhibit adaptive social diversity become predominantly conformists. The task we used required opening feeding well covers (easier to learn socially) and to choose the covers with the rewarding cues (easy to learn individually). We replicated a previous study where sparrows exhibited adaptive diversity, but did not pre-train the naive sparrows to open covers, making the task initially more difficult. In sharp contrast to the previous study results, most sparrows continued to conform to the demonstrated cue even after experiencing greater success with the alternative rewarding cue for which competition was less intense. Thus, our study shows that a task's cognitive demands, such as the initial dependency on social demonstration, can change the entire learning dynamics, causing social animals to exhibit sub-optimal social conformity rather than adaptive diversity under otherwise identical conditions.

Many parasites can interfere with their host's defences to maximize their fitness. Here, we investigated if there is heritable variation in the spider mite Tetranychus evansi for traits associated with how they interact with their host plant. We also determined if this variation correlates with mite fecundity. Tetranychus evansi can interfere with jasmonate (JA) defences which are the main determinant of anti-herbivore immunity in plants. We investigated (i) variation in fecundity in the presence and absence of JA defences, making use of a wild-type tomato cultivar and a JA-deficient mutant (defenseless-1), and (ii) variation in the induction of JA defences, in four T. evansi field populations and 59 inbred lines created from an outbred population originating from controlled crosses of the four field populations. We observed a strong positive genetic correlation between fecundity in the presence (on wild-type) and the absence of JA defences (on defenseless-1). However, fecundity did not correlate with the magnitude of induced JA defences in wild-type plants. Our results suggest that the performance of the specialist T. evansi is not related to their ability to manipulate plant defences, either because all lines can adequately reduce levels of defences, or because they are resistant to them.

The dimeric peptide 26[F]: (RRWQWRFKKLG)2-K-Ahx has exhibited a potent cytotoxic effect against breast cancer cell lines, with position 26 (F) being the most relevant for anti-cancer activity. In this investigation, six analogues of the 26[F] peptide were synthesized in which the 26th position was replaced by non-natural hydrophobic amino acids, finding that some modifications increased the resistance to proteolytic degradation exerted by trypsin or pepsin. Additionally, these modifications increased the cytotoxic effect against breast cancer cells and generated cell death mediated by apoptosis pathways, activating caspases 8 and 9, and did not compromise the integrity of the cytoplasmic membrane. Finally, it was found that the modified peptides have a broad spectrum of action, since they also have a cytotoxic effect against the HeLa human cervical cancer cell line. Peptide 26[F] was inoculated in mice by ip administration and the lethal dose 50 (LD50) was between 70 and 140 mg kg-1. While for the 26[1-Nal]: (RRWQWR-1-Nal-KKLG)2-K-Ahx peptide, a dose-response test was performed, and the survival rate was 100%. These results suggested that these peptides are safe in this animal model and could be considered as promissory to develop a treatment against breast cancer.

Desmostylus is an extinct marine mammal genus that belongs to Desmostylia, a clade of extinct herbivorous mammals. While desmostylian remains are widely reported from Paleogene and Neogene marine strata of the North Pacific Rim, occurrences of the genus Desmostylus are almost entirely limited to middle Miocene strata, with only a few early Miocene records from Japan. Here we report a Desmostylus tooth from the earliest Miocene (Aquitanian) Skooner Gulch Formation in northern California, USA. This specimen exhibits cuspules around the crown, a primitive trait of the subfamily Desmostylidae, as seen in more basal branching desmostylid taxa such as Cornwallius and Ounalashkastylus, but with a high tooth crown and thickened enamel. The specimen is also diagnostically different from all other desmostylid genera, such as Cornwallius, and Ounalashklastylus. The Aquitanian age of the Skooner Gulch Formation implies that the distinctive tooth morphology of Desmostylus has persisted, largely unchanged, for more than 15 million years and that desmostylids possibly originated in western North America.

The oxidation of L-proline (Pro) by HO● radical in water and the influence of transition metal ions on this process has been revisited by using the density functional theory (DFT) method at the M05-2X/6-311 + + G(3df,3pd)//M05-2X/6-311 + + G(d,p) level of theory at the temperature of 298.15 K. The main reactive sites of the HO●-initiated oxidation of Pro via hydrogen atom transfer (HAT) reactions are at the β- and γ-carbon, with the branching ratios being 44.6% and 39.5%, respectively. The overall rate constant at 298.15 K is 6.04 × 108 M-1 s-1. In addition, Pro tends to form stable complexes with both Fe and Cu ions via the -COO functional group of dipole-salt form. The most stable Cu(II)-Pro complexes have high oxidant risks in enhancing the HO● formation in the presence of reducing agents. Besides this, the high oxidation state metal complexes, i.e. Fe(III)-Pro and Cu(II)-Pro, may be oxidized by HO● radical via HAT reactions but with a lower rate constant than that of free-Pro. By contrast, the low oxidation state metal complexes (i.e. Fe(II)-Pro and Cu(I)-Pro) have higher oxidation risks than the free ligands, and thus, the complexation enhances the oxidation of Pro amino acid.

In propaganda and hate speech, target groups are often compared to dangerous and disgusting animals. Exposure to these animalistic slurs is thought to increase endorsement of intergroup harm but the mechanism by which this happens remains unclear. Across two pre-registered and highly powered studies, we examined how animalistic language influences the cultural transmission of beliefs about target groups. In line with previous work, we found that describing a novel political group with animalistic slurs increased the extent to which participants endorsed harm towards them. Importantly, reading animalistic slurs did not influence the extent to which participants believed the target group possessed uniquely human qualities. Rather, the animalistic slurs influenced endorsement of harm by making the target group appear more undesirable. These findings offer a novel perspective into the nature of dehumanization and new insights into how hate speech functions.

Although sex and gender are recognized as major determinants of health and immunity, their role is rarely considered in clinical practice and public health. We identified six bottlenecks preventing the inclusion of sex and gender considerations from basic science to clinical practice, precision medicine and public health policies. (i) A terminology-related bottleneck, linked to the definitions of sex and gender themselves, and the lack of consensus on how to evaluate gender. (ii) A data-related bottleneck, due to gaps in sex-disaggregated data, data on trans/non-binary people and gender identity. (iii) A translational bottleneck, limited by animal models and the underrepresentation of gender minorities in biomedical studies. (iv) A statistical bottleneck, with inappropriate statistical analyses and results interpretation. (v) An ethical bottleneck posed by the underrepresentation of pregnant people and gender minorities in clinical studies. (vi) A structural bottleneck, as systemic bias and discriminations affect not only academic research but also decision makers. We specify guidelines for researchers, scientific journals, funding agencies and academic institutions to address these bottlenecks. Following such guidelines will support the development of more efficient and equitable care strategies for all.

Adjusting for publication bias is essential when drawing meta-analytic inferences. However, most methods that adjust for publication bias do not perform well across a range of research conditions, such as the degree of heterogeneity in effect sizes across studies. Sladekova et al. 2022 (Estimating the change in meta-analytic effect size estimates after the application of publication bias adjustment methods. Psychol. Methods) tried to circumvent this complication by selecting the methods that are most appropriate for a given set of conditions, and concluded that publication bias on average causes only minimal over-estimation of effect sizes in psychology. However, this approach suffers from a 'Catch-22' problem-to know the underlying research conditions, one needs to have adjusted for publication bias correctly, but to correctly adjust for publication bias, one needs to know the underlying research conditions. To alleviate this problem, we conduct an alternative analysis, robust Bayesian meta-analysis (RoBMA), which is not based on model-selection but on model-averaging. In RoBMA, models that predict the observed results better are given correspondingly larger weights. A RoBMA reanalysis of Sladekova et al.'s dataset reveals that more than 60% of meta-analyses in psychology notably overestimate the evidence for the presence of the meta-analytic effect and more than 50% overestimate its magnitude.